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Introduction
2-Chlorothioxanthone (2-CTX) is a highly efficient photoinitiator for UV-curable formulations,

widely utilized in coatings, inks, and adhesives.[1] As a Type II photoinitiator, 2-CTX requires a

co-initiator, typically a tertiary amine, to generate the free radicals necessary for the

polymerization of acrylate-based resins. The concentration of 2-CTX is a critical parameter that

significantly influences the efficiency of the curing process, affecting properties such as the

degree of conversion, cure speed, depth of cure, and the final mechanical properties of the

cured material.

An optimal concentration of 2-CTX maximizes the curing efficiency. Insufficient photoinitiator

will result in a low degree of conversion and poor mechanical properties. Conversely, an

excessively high concentration can lead to inner-filter effects, where the photoinitiator

molecules at the surface absorb most of the UV light, preventing its penetration into the bulk of

the material and resulting in incomplete through-cure. This phenomenon can also lead to the

formation of a brittle and poorly adhered cured film. Therefore, determining the optimal

concentration of 2-CTX is a crucial step in the formulation development process.

This application note provides detailed protocols for determining the optimal concentration of 2-
Chlorothioxanthone in a UV-curable acrylate formulation. The methodologies described

herein focus on quantifying the degree of conversion using Real-Time Fourier Transform
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Infrared Spectroscopy (RT-FTIR), analyzing the curing kinetics via Photo-Differential Scanning

Calorimetry (Photo-DSC), and evaluating the mechanical properties of the cured films.

Experimental Protocols
Preparation of 2-CTX/Acrylate Formulations
Objective: To prepare a series of UV-curable acrylate formulations with varying concentrations

of 2-Chlorothioxanthone.

Materials:

2-Chlorothioxanthone (2-CTX)

Tertiary amine co-initiator (e.g., N-methyldiethanolamine, Ethyl-4-dimethylaminobenzoate)

Acrylate monomer/oligomer blend (e.g., Trimethylolpropane triacrylate (TMPTA), Hexanediol

diacrylate (HDDA))

UV-transparent sample holders (e.g., KBr plates for FTIR, aluminum pans for Photo-DSC)

Amber vials

Precision balance

Magnetic stirrer and stir bars

Procedure:

In a light-protected environment (e.g., under yellow light or in a dark room), prepare a stock

solution of the acrylate monomer/oligomer blend.

Prepare a stock solution of the tertiary amine co-initiator in the acrylate blend, typically at a

concentration of 1-3 wt%.

Prepare a series of formulations by adding varying concentrations of 2-CTX to the

acrylate/amine blend. A typical starting range for evaluation would be 0.1 wt% to 2.0 wt% of

2-CTX.
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Thoroughly mix each formulation using a magnetic stirrer in an amber vial until the 2-CTX is

completely dissolved.

Label each vial clearly with the corresponding 2-CTX concentration.

Determination of Degree of Conversion by Real-Time
FTIR (RT-FTIR)
Objective: To monitor the disappearance of the acrylate C=C double bond in real-time during

UV curing to determine the degree of conversion.

Apparatus:

Fourier Transform Infrared (FTIR) spectrometer with a real-time monitoring accessory

UV light source with a defined wavelength and intensity (e.g., 365 nm)

KBr plates

Spacers of a defined thickness (e.g., 25 µm)

Procedure:

Set up the RT-FTIR instrument for kinetic measurements.

Place a small drop of the uncured formulation onto a KBr plate.

Place a second KBr plate on top, using spacers to ensure a consistent film thickness.

Record an initial FTIR spectrum of the uncured sample. The peak of interest is the acrylate

C=C double bond, typically found around 810 cm⁻¹ or 1637 cm⁻¹.

Position the sample in the FTIR sample compartment and align the UV light source.

Simultaneously start the UV exposure and the collection of FTIR spectra at regular intervals

(e.g., every 1-2 seconds).
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Continue data collection until the peak height of the acrylate C=C bond no longer changes,

indicating the completion of the reaction.

Calculate the degree of conversion (DC) at each time point using the following formula:

DC (%) = [(A₀ - Aₜ) / A₀] x 100

Where:

A₀ is the initial absorbance of the acrylate peak before curing.

Aₜ is the absorbance of the acrylate peak at time 't'.

Analysis of Curing Kinetics by Photo-Differential
Scanning Calorimetry (Photo-DSC)
Objective: To measure the heat flow associated with the polymerization reaction as a function

of time and UV exposure to determine the curing kinetics.

Apparatus:

Differential Scanning Calorimeter (DSC) equipped with a photocalorimetry accessory

UV light source with a defined wavelength and intensity

Aluminum DSC pans

Procedure:

Calibrate the Photo-DSC instrument according to the manufacturer's instructions.

In a low-light environment, accurately weigh a small amount of the uncured formulation

(typically 1-5 mg) into an aluminum DSC pan.

Place the sample pan and an empty reference pan into the DSC cell.

Equilibrate the sample at a desired isothermal temperature (e.g., 25 °C).
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Once the heat flow signal has stabilized, expose the sample to UV light for a predetermined

time. The instrument will record the exothermic heat flow as a function of time.

The total heat of polymerization (ΔH_total) can be determined by integrating the area under

the exotherm peak.

The rate of polymerization is proportional to the heat flow (dq/dt).

The degree of conversion at any time 't' can be calculated as:

DC(t) = ΔH_t / ΔH_total

Where:

ΔH_t is the cumulative heat of reaction up to time 't'.

Evaluation of Mechanical Properties
Objective: To assess the effect of 2-CTX concentration on the mechanical properties of the

cured films.

Apparatus:

UV curing chamber

Molds for preparing specimens of defined dimensions

Microhardness tester

Tensile testing machine

Procedure:

Sample Preparation:

Cast the uncured formulations into molds of appropriate dimensions for the specific

mechanical test (e.g., dog-bone shape for tensile testing, thin films for hardness testing).
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Cure the samples in a UV curing chamber with a controlled UV dose (intensity x time).

Ensure consistent curing conditions for all samples.

Microhardness Testing:

Measure the Vickers or Knoop hardness of the cured film surface using a microhardness

tester.

Perform multiple indentations at different locations on each sample and calculate the

average hardness value.

Tensile Testing:

Perform tensile tests on the dog-bone shaped specimens according to standard methods

(e.g., ASTM D638).

Determine the tensile strength, Young's modulus, and elongation at break for each

formulation.

Data Presentation
The quantitative data obtained from the experiments should be summarized in the following

tables for clear comparison.

Table 1: Degree of Conversion (DC) as a Function of 2-CTX Concentration

2-CTX Concentration (wt%)
Final Degree of
Conversion (%)

Time to Reach 90%
Conversion (s)

0.1 Insert Data Insert Data

0.5 Insert Data Insert Data

1.0 Insert Data Insert Data

1.5 Insert Data Insert Data

2.0 Insert Data Insert Data
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Table 2: Curing Kinetics Parameters from Photo-DSC as a Function of 2-CTX Concentration

2-CTX Concentration (wt%)
Total Heat of
Polymerization (J/g)

Time to Peak Exotherm (s)

0.1 Insert Data Insert Data

0.5 Insert Data Insert Data

1.0 Insert Data Insert Data

1.5 Insert Data Insert Data

2.0 Insert Data Insert Data

Table 3: Mechanical Properties of Cured Films as a Function of 2-CTX Concentration

2-CTX
Concentration
(wt%)

Microhardness
(VHN)

Tensile
Strength (MPa)

Young's
Modulus (GPa)

Elongation at
Break (%)

0.1 Insert Data Insert Data Insert Data Insert Data

0.5 Insert Data Insert Data Insert Data Insert Data

1.0 Insert Data Insert Data Insert Data Insert Data

1.5 Insert Data Insert Data Insert Data Insert Data

2.0 Insert Data Insert Data Insert Data Insert Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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